Cas no 888463-78-3 (N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide
• CAS No: 888463-78-3
• MF: C₂₁H₁₉ClN₂O₃
• MW: 382.840164422989
• CID: 6305499
• PubChem ID: 7501808
• Update Time: 2025-06-12

N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide
• AB00677038-01
• 888463-78-3
• CCG-310348
• AKOS024617052
• F1883-0164
• N-(3-chlorophenyl)-3-(cyclopentanecarboxamido)benzofuran-2-carboxamide
• N-(3-chlorophenyl)-3-(cyclopentanecarbonylamino)-1-benzofuran-2-carboxamide

• Inchi： 1S/C21H19ClN2O3/c22-14-8-5-9-15(12-14)23-21(26)19-18(16-10-3-4-11-17(16)27-19)24-20(25)13-6-1-2-7-13/h3-5,8-13H,1-2,6-7H2,(H,23,26)(H,24,25)
• InChI Key： ZRKTXJYULSMSOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 382.1084202g/mol
• Monoisotopic Mass: 382.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.3Ų

Additional information on N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide

Professional Introduction to N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide (CAS No. 888463-78-3)

N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide, identified by its CAS number 888463-78-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a cyclopentaneamido moiety and a benzofuran core suggests potential interactions with biological targets such as enzymes and receptors. These features make the compound an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies have shown that this compound can interact with specific protein targets, leading to modulatory effects on cellular signaling pathways.

The benzofuran moiety, in particular, has been identified as a crucial component for the biological activity of this compound. Benzofuran derivatives are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. The incorporation of a cyclopentaneamido group further enhances the compound's ability to interact with biological targets, potentially leading to improved efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide and its target proteins. These studies have provided valuable insights into the structural requirements necessary for optimal biological activity. By leveraging these computational tools, scientists can design analogs of this compound with enhanced properties, further optimizing its therapeutic potential.

The synthesis of N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in research and development programs.

In conclusion, N-(3-chlorophenyl)-3-cyclopentaneamido-1-benzofuran-2-carboxamide (CAS No. 888463-78-3)